2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide oxalate

• IUPAC Name: 2-[3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]-N-(5-methyl-1,2-oxazol-3-yl)acetamide;oxalic acid
• InChI: InChI=1S/C18H19N5O3.C2H2O4/c1-12-7-15(21-25-12)19-17(24)11-23-9-14(10-23)18-20-16(22-26-18)8-13-5-3-2-4-6-13;3-1(4)2(5)6/h2-7,14H,8-11H2,1H3,(H,19,21,24);(H,3,4)(H,5,6)
• InChI Key: NDZFGXVUZHFLQJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)CN2CC(C2)C3=NC(=NO3)CC4=CC=CC=C4.C(=O)(C(=O)O)O
• Molecular Formula: C20H21N5O7
• Molecular Weight: 443.4 g/mol
• CAS No.: 1396885-99-6

Description

2-(3-(3-benzyl-1,2,4-oxadiazol-5-yl)azetidin-1-yl)-N-(5-methylisoxazol-3-yl)acetamide oxalate is a useful research compound. Its molecular formula is C20H21N5O7 and its molecular weight is 443.416. The purity is usually 95%.
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Scientific Research Applications

Azetidine and Oxadiazole Derivatives in Research

Azetidine and oxadiazole derivatives are crucial in the synthesis and study of heterocyclic compounds, serving as key intermediates in the development of new chemical entities with potential therapeutic and material applications. Research in this area focuses on exploring the reactivity, stability, and transformation of these compounds to harness their unique properties for innovative applications.

For instance, studies on β-lactam-4-ylidene derivatives, closely related to the compound , reveal their potential in forming azetinone structures, indicating a pathway for synthesizing novel heterocyclic compounds (Zoghbi & Warkentin, 1992). Additionally, research on carbamoyl radicals derived from oxime oxalate amides highlights their utility in creating β- and γ-lactams, further demonstrating the versatility of these chemical frameworks in synthesizing structurally diverse molecules (Scanlan, Slawin, & Walton, 2004).

Neurogenic Potential and Biological Activities

The exploration of novel N-acetyl bioisosteres of melatonin showcases the integration of oxadiazole derivatives into biologically active molecules. These compounds exhibit promising results in promoting the differentiation of neural stem cells, underscoring their potential in neurogenesis and possibly offering new avenues for treating neurodegenerative diseases (de la Fuente Revenga et al., 2015).

Antimicrobial and Antibacterial Properties

Further research into benzimidazole derivatives, including oxadiazole functionalities, demonstrates significant antimicrobial and antibacterial activities. These studies contribute to the development of new antimicrobial agents, addressing the urgent need for novel treatments against resistant microbial strains (Devi, Shahnaz, & Prasad, 2022).

Synthesis Techniques and Structural Analysis

Innovative synthesis techniques and structural analyses of oxadiazole derivatives provide critical insights into the design and development of new compounds. For example, an NMR study of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety offers valuable information on the structural characteristics of these compounds, facilitating their application in various scientific domains (Li Ying-jun, 2012).